Cas no 339109-85-2 (6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 339109-85-2
• MDL: MFCD00202820
• CID: 4648937
• Update Time: 2025-07-19

6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• MDL： MFCD00202820

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Overview of 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339109-85-2)

The compound 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339109-85-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridinecarbonitrile core substituted with chlorophenyl and dichlorobenzyl groups, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

In recent years, the demand for heterocyclic compounds like 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has surged due to their versatility in drug discovery. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "chlorophenyl compounds for agrochemicals," reflecting the growing interest in this niche. The compound's CAS No. 339109-85-2 serves as a critical identifier in databases, ensuring accurate referencing in patents and scientific literature.

The molecular architecture of 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile offers insights into its reactivity and potential applications. The presence of electron-withdrawing groups (e.g., chlorine atoms) enhances its stability and interaction with biological targets. This aligns with current trends in "structure-activity relationship (SAR) studies" and "small molecule inhibitors," topics frequently explored in academic and industrial research.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often leveraging Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Such methodologies are widely discussed in forums focusing on "advanced organic synthesis techniques." Its pyridinecarbonitrile moiety is particularly noteworthy, as it appears in several FDA-approved drugs, driving interest in "nitrile-containing pharmaceuticals."

Environmental and regulatory considerations are also pivotal. While 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not classified as hazardous, its chlorinated aromatic components necessitate careful handling. Queries like "green chemistry alternatives for chlorinated compounds" highlight the industry's shift toward sustainable practices, a theme increasingly integrated into research discussions.

In conclusion, 6-(4-Chlorophenyl)-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 339109-85-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and beyond, making it a recurring topic in "emerging chemical entities" and "high-value specialty chemicals." As research evolves, this compound will likely remain a focal point for breakthroughs in synthetic and applied chemistry.